Cas no 1955522-78-7 (5-Cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylic acid)

• Product Name: 5-Cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylic acid
• CAS No: 1955522-78-7
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 5720451
• PubChem ID: 91811881
• Update Time: 2023-10-25

5-Cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylicacid
• F1907-0537
• 1955522-78-7
• EN300-265334
• AKOS026706405
• 5-cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylic acid
• 5-cyclopropyl-3-(3-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(3-methyl-2-thienyl)-
• 5-Cyclopropyl-3-(3-methylthiophen-2-yl)isoxazole-4-carboxylic acid

• Inchi： 1S/C12H11NO3S/c1-6-4-5-17-11(6)9-8(12(14)15)10(16-13-9)7-2-3-7/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： WHZUUVSVEUKFSL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C(C(=O)O)=C(C2CC2)ON=1

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±42.0 °C(Predicted)
• pka: 2.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles